Cas no 1705350-86-2 (2-((4-fluorophenyl)thio)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)acetamide)

• Product Name: 2-((4-fluorophenyl)thio)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)acetamide
• CAS No: 1705350-86-2
• MF: C₁₇H₂₀FN₃O₂S
• MW: 349.423006057739
• CID: 5367317
• PubChem ID: 90622209
• Update Time: 2025-07-24

2-((4-fluorophenyl)thio)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS025095656
• 2-((4-fluorophenyl)thio)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)acetamide
• 1705350-86-2
• F6448-1254
• 2-[(4-fluorophenyl)sulfanyl]-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}acetamide
• 2-(4-fluorophenyl)sulfanyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide

• Inchi： 1S/C17H20FN3O2S/c18-14-1-3-16(4-2-14)24-12-17(22)20-15-9-19-21(11-15)10-13-5-7-23-8-6-13/h1-4,9,11,13H,5-8,10,12H2,(H,20,22)
• InChI Key： VIDAFOMJRADOJX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CC(NC1C=NN(C=1)CC1CCOCC1)=O

Computed Properties

• Exact Mass: 349.12602622g/mol
• Monoisotopic Mass: 349.12602622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-((4-fluorophenyl)thio)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)acetamide

Introduction to 2-((4-fluorophenyl)thio)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)acetamide (CAS No. 1705350-86-2) in Modern Chemical Biology

2-((4-fluorophenyl)thio)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)acetamide, identified by the CAS number 1705350-86-2, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic amide derivative has garnered attention due to its unique structural features and potential applications in drug discovery. The presence of a tetrahydro-2H-pyran moiety and a pyrazole ring system suggests promising interactions with biological targets, making it a valuable candidate for further exploration.

The molecular structure of this compound is characterized by its complexity, which arises from the interplay of multiple functional groups. The (4-fluorophenyl)thio part introduces a fluorine atom, which is known to modulate pharmacokinetic properties and binding affinity. This feature is particularly relevant in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. The acetamide group at the nitrogen position further enhances the compound's versatility, enabling diverse modifications for optimizing bioactivity.

Recent advancements in computational chemistry have enabled more precise predictions of the interactions between such compounds and their biological targets. Studies utilizing molecular docking simulations have shown that derivatives of 2-((4-fluorophenyl)thio)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)acetamide exhibit strong binding affinity to proteins involved in inflammatory responses and metabolic disorders. These findings align with the growing interest in developing novel therapeutic agents that can modulate these pathways without significant side effects.

The tetrahydro-2H-pyran ring is particularly noteworthy, as it often serves as a scaffold for bioisosteric replacements, improving solubility and metabolic stability. In the context of drug development, such structural features are highly desirable, as they can enhance oral bioavailability and reduce clearance rates. Additionally, the pyrazole moiety is well-documented for its role in medicinal chemistry, with numerous examples demonstrating its efficacy in treating conditions ranging from cancer to autoimmune diseases.

Current research initiatives are exploring synthetic routes to modify this compound further, aiming to identify analogs with enhanced pharmacological profiles. Techniques such as combinatorial chemistry and high-throughput screening are being employed to accelerate the discovery process. The integration of machine learning algorithms has also proven beneficial in predicting structural modifications that could improve target engagement while minimizing off-target effects.

The potential applications of 2-((4-fluorophenyl)thio)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)acetamide extend beyond traditional pharmaceuticals. Its structural motifs make it a promising candidate for developing agrochemicals and specialty chemicals that require similar biocompatibility profiles. Furthermore, its ability to interact with biological targets suggests utility in diagnostic tools, where it could serve as a probe for studying enzyme mechanisms or receptor dynamics.

In conclusion, this compound exemplifies the intersection of innovative chemical design and biological function. Its unique structural attributes position it as a versatile tool for researchers across multiple disciplines. As methodologies for drug discovery continue to evolve, compounds like 1705350-86-2 will play an increasingly pivotal role in addressing complex biomedical challenges.